Cas no 138722-96-0 (Atrazine Mercapturate)

• Product Name: Atrazine Mercapturate
• CAS No: 138722-96-0
• MF: C₁₃H₂₂N₆O₃S
• MW: 342.417180538177
• CID: 231801
• PubChem ID: 178512
• Update Time: 2025-06-12

Atrazine Mercapturate Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-[4-(ethylamino)-6-[(1-methylethyl)amino]-1,3,5-triazin-2-yl]-
• atrazine mercapturate
• (2R)-2-acetamido-3-[[4-(ethylamino)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]sulfanyl]propanoic acid
• AC1L43FL
• Atrazine-mercapturate 100 microg/mL in Acetonitrile
• N-Acetyl-S-(4-(ethylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl)-L-cysteine
• AKOS040755280
• 138722-96-0
• L-Cysteine, N-acetyl-S-(4-(ethylamino)-6-((1-methylethyl)amino)-1,3,5-triazin-2-yl)-
• DTXSID90160763
• J-007167
• N-Acetyl-S-[4-(ethylamino)-6-[(1-methylethyl)amino]-1,3,5-triazin-2-yl]-L-cysteine
• ATR-Mercap
• DTXCID0083254
• CS-0107577
• Atrazine mercapturic acid
• HY-126816
• Atrazine Mercapturate

• Inchi： 1S/C13H22N6O3S/c1-5-14-11-17-12(15-7(2)3)19-13(18-11)23-6-9(10(21)22)16-8(4)20/h7,9H,5-6H2,1-4H3,(H,16,20)(H,21,22)(H2,14,15,17,18,19)/t9-/m0/s1
• InChI Key： JYBXBVCDDNBLJW-VIFPVBQESA-N
• SMILES： S(C1=NC(NCC)=NC(=N1)NC(C)C)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 342.14700
• Monoisotopic Mass: 342.147409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 1.6
• Topological Polar Surface Area: 154

Experimental Properties

• Density: 1.31
• Melting Point: >184°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.581
• Solubility: DMSO (Slightly), Methanol (Very Slightly)
• PSA: 154.43000
• LogP: 1.34200

Atrazine Mercapturate Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Atrazine Mercapturate

Recent Advances in the Study of Atrazine Mercapturate (138722-96-0): Implications for Environmental and Human Health

Atrazine Mercapturate (CAS: 138722-96-0) is a key metabolite of atrazine, a widely used herbicide in agricultural practices. Recent studies have focused on its environmental persistence, bioaccumulation potential, and implications for human health. This research brief synthesizes the latest findings on Atrazine Mercapturate, highlighting its detection methods, toxicological effects, and potential mitigation strategies.

A study published in Environmental Science & Technology (2023) utilized advanced LC-MS/MS techniques to quantify Atrazine Mercapturate in water and soil samples. The research demonstrated its high stability in aquatic environments, with a half-life exceeding 60 days under certain conditions. These findings underscore the need for improved monitoring protocols in agricultural runoff management.

In toxicological research, Chemical Research in Toxicology (2024) reported that Atrazine Mercapturate exhibits endocrine-disrupting properties at concentrations as low as 0.1 μg/L. The study employed in vitro assays with human cell lines, revealing significant alterations in estrogen receptor signaling pathways. This adds to growing concerns about the compound's potential health impacts, particularly in vulnerable populations.

Recent advancements in remediation technologies show promise for addressing Atrazine Mercapturate contamination. A 2024 Nature Biotechnology paper described engineered microbial consortia capable of degrading 85% of Atrazine Mercapturate within 72 hours. The microbial approach offers a potentially scalable solution for field applications, though further optimization is required for diverse environmental conditions.

From a regulatory perspective, the European Chemicals Agency (ECHA) has recently proposed stricter limits for Atrazine Mercapturate residues in drinking water (proposed limit: 0.05 μg/L). This development, coupled with the compound's inclusion in the EPA's Contaminant Candidate List 5 (CCL5), signals increased regulatory scrutiny worldwide.

Future research directions should focus on longitudinal epidemiological studies to assess chronic exposure effects and the development of rapid field detection methods. The accumulating evidence suggests Atrazine Mercapturate may represent a more significant environmental and health concern than previously recognized, warranting continued scientific attention and policy consideration.